Cas no 85-36-9 (Acetrizoic acid)

• Product Name: Acetrizoic acid
• CAS No: 85-36-9
• MF: C₉H₆I₃NO₃
• MW: 556.86225938797
• MDL: MFCD00016495
• CID: 34340
• PubChem ID: 87562373
• Update Time: 2025-05-20

Acetrizoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Acetamido-2,4,6-triiodobenzoic acid
• Acetrizoic Acid
• Opacaron
• Urokon
• Acetrizoesaeure
• Urokonic acid
• Acide acetrizoique
• 3-(Acetylamino)-2,4,6-triiodobenzoic acid
• Salpix
• Benzoic acid, 3-(acetylamino)-2,4,6-triiodo-
• 3-acetamido-2,4,6-triiodo-benzoic acid
• Acido 3-acetilamino-2,4,6-triiodobenzoico
• 2,4,6-TRIIODO-3-ACETAMIDOBENZOIC ACID
• 24256BQV7M
• BENZOIC ACID, 3-ACETAMIDO-2,4,6-TRIIODO-
• Acido 3-acetilamino-2,4,6-triiodob
• KBio2_007375
• CHEMBL1201327
• D02457
• Spectrum5_001859
• acetriazoic-acid
• Spectrum3_000988
• MFCD00016495
• FT-0621816
• CHEBI:34521
• MLS004773977
• AKOS015902793
• LS-35477
• KBioGR_001588
• NCGC00095105-05
• InChI=1/C9H6I3NO3/c1-3(14)13-8-5(11)2-4(10)6(7(8)12)9(15)16/h2H,1H3,(H,13,14)(H,15,16)
• 3-Acetamino-2,4,6-triiodobenzoic acid
• NCGC00095105-03
• C9H6I3NO3
• SPBio_000095
• AS-56665
• Acetrizoate
• Tox21_111423
• KBioSS_002239
• NCGC00095105-01
• ACETRIZOIC ACID [MART.]
• KBio2_002239
• A0858
• NSC-758681
• GNOGSFBXBWBTIG-UHFFFAOYSA-
• BRN 2219129
• SR-05000001942
• AcetrizoicAcid
• CS-4861
• C9-H6-I3-N-O3
• SR-05000001942-1
• Spectrum4_001114
• UNII-24256BQV7M
• NCGC00095105-02
• AB01563018_01
• KBio3_001875
• 85-36-9
• DTXSID2022549
• NSC 758681
• Pharmakon1600-01504142
• SBI-0206722.P001
• Spectrum2_000028
• GNOGSFBXBWBTIG-UHFFFAOYSA-N
• ACETRIZOIC ACID [WHO-DD]
• SCHEMBL433123
• 3-acetamido-2,4,6-triiodbenzoesyre
• EINECS 201-600-7
• Acido 3-acetilamino-2,4,6-triiodobenzoico [Italian]
• DTXCID002549
• CAS-85-36-9
• HMS2093A04
• HMS1922D11
• CCG-40045
• ACETRIAZOIC ACID
• SMR003500670
• Tox21_111423_1
• ACETRIZOIC ACID [MI]
• Spectrum_001759
• NSC758681
• HY-B1406
• T71398
• Q3604494
• DB09347
• SPECTRUM1504142
• BSPBio_002655
• Acetrizoic acid [USP]
• SCHEMBL20608774
• KBio2_004807
• EN300-7400865
• NS00038885
• DB-019835
• BRD-K46416130-001-06-9
• BRD-K46416130-001-07-7
• FA70338
• Acid, Acetrizoic
• ACETRIZOIC ACID (MART.)
• Acetrizoic acid

• MDL： MFCD00016495
• Inchi： 1S/C9H6I3NO3/c1-3(14)13-8-5(11)2-4(10)6(7(8)12)9(15)16/h2H,1H3,(H,13,14)(H,15,16)
• InChI Key： GNOGSFBXBWBTIG-UHFFFAOYSA-N
• SMILES： IC1C(C(=O)O)=C(C=C(C=1NC(C)=O)I)I
• BRN： 2219129

Computed Properties

• Exact Mass: 556.74800
• Monoisotopic Mass: 556.748
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.4
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 2.6

Experimental Properties

• Color/Form: White crystalline powder
• Density: 2.5688 (estimate)
• Boiling Point: 547.1 ºC
• Flash Point: 284.7 ºC
• PSA: 66.40000
• LogP: 3.23000
• Solubility: Soluble in water.

Acetrizoic acid Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• RTECS：DG0887000
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on Acetrizoic acid

Acetrizoic Acid: A Comprehensive Overview

Acetrizoic acid, also known as 5-ethoxy-2-(4-iodophenyl)-3H-furan-3-one, is a compound with the CAS number 85-36-9. This chemical entity has garnered significant attention in the scientific community due to its unique properties and potential applications in various fields. In this article, we will delve into the latest research findings, structural characteristics, and functional applications of acetrizoic acid, providing a comprehensive understanding of its significance in modern chemistry and related disciplines.

The molecular structure of acetrizoic acid is characterized by a furanone ring system with specific substituents that confer it with distinctive chemical reactivity. Recent studies have highlighted its role as an intermediate in the synthesis of complex organic molecules, particularly in the pharmaceutical and agrochemical industries. Researchers have explored its ability to undergo various transformations, such as nucleophilic substitutions and electrophilic additions, which make it a versatile building block in organic synthesis.

In terms of biological activity, acetrizoic acid has shown promising results in preclinical studies. It has been investigated for its potential as an anti-inflammatory agent, where it demonstrates selective inhibition of certain enzymes involved in inflammatory pathways. Furthermore, recent advancements in computational chemistry have enabled scientists to model the interaction of acetrizoic acid with key biological targets, providing insights into its mechanism of action at the molecular level.

The synthesis of acetrizoic acid has also been optimized through green chemistry approaches, reducing environmental impact while maintaining high yields. Novel catalytic methods, including the use of transition metal catalysts and biocatalysts, have been employed to streamline its production process. These innovations not only enhance the efficiency of synthesis but also align with global sustainability goals.

In the context of materials science, acetrizoic acid has been utilized as a precursor for the development of advanced materials such as polymers and hybrid organic-inorganic frameworks. Its ability to form stable covalent bonds with other functional groups makes it an ideal candidate for designing materials with tailored properties for specific applications.

The latest research on acetrizoic acid also extends to its application in analytical chemistry. It has been employed as a chiral auxiliary in enantioselective syntheses, enabling the resolution of racemic mixtures into enantiomerically pure compounds. This advancement is particularly valuable in the pharmaceutical industry, where chirality plays a critical role in drug efficacy and safety.

In conclusion, acetrizoic acid, with its CAS number 85-36-9, stands out as a multifaceted compound with diverse applications across various scientific domains. From organic synthesis to pharmacology and materials science, its versatility continues to drive innovative research and development. As scientific understanding deepens and new technologies emerge, the potential for further breakthroughs involving this compound remains vast and exciting.